Cas no 2680779-30-8 (benzyl N-(4-fluoro-2-sulfanylphenyl)carbamate)

• Product Name: benzyl N-(4-fluoro-2-sulfanylphenyl)carbamate
• CAS No: 2680779-30-8
• MF: C₁₄H₁₂FNO₂S
• MW: 277.313985824585
• CID: 6250876
• PubChem ID: 165909976
• Update Time: 2025-07-17

benzyl N-(4-fluoro-2-sulfanylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680779-30-8
• EN300-28285064
• benzyl N-(4-fluoro-2-sulfanylphenyl)carbamate

• Inchi： 1S/C14H12FNO2S/c15-11-6-7-12(13(19)8-11)16-14(17)18-9-10-4-2-1-3-5-10/h1-8,19H,9H2,(H,16,17)
• InChI Key： IJFKYYZXLJQQOJ-UHFFFAOYSA-N
• SMILES： SC1C=C(C=CC=1NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 277.05727796g/mol
• Monoisotopic Mass: 277.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.3Ų

Additional information on benzyl N-(4-fluoro-2-sulfanylphenyl)carbamate

Introduction to benzyl N-(4-fluoro-2-sulfanylphenyl)carbamate (CAS No. 2680779-30-8)

Benzyl N-(4-fluoro-2-sulfanylphenyl)carbamate (CAS No. 2680779-30-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a carbamate moiety, and a 4-fluoro-2-sulfanylphenyl substituent. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of benzyl N-(4-fluoro-2-sulfanylphenyl)carbamate is defined by the presence of a benzyl group attached to a carbamate functional group, which in turn is linked to a 4-fluoro-2-sulfanylphenyl ring. The fluorine atom at the 4-position of the phenyl ring and the sulfur atom at the 2-position play crucial roles in modulating the compound's physical and chemical properties. These features can influence its solubility, stability, and reactivity, which are critical parameters for its use in pharmaceutical formulations.

Recent studies have highlighted the potential therapeutic applications of benzyl N-(4-fluoro-2-sulfanylphenyl)carbamate. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on enzymes such as kinases and proteases, which are implicated in conditions like cancer, neurodegenerative disorders, and inflammatory diseases. These findings underscore the compound's potential as a lead molecule for further optimization and development into therapeutic agents.

In addition to its enzymatic inhibition properties, benzyl N-(4-fluoro-2-sulfanylphenyl)carbamate has also been investigated for its ability to modulate receptor activity. Receptors are key targets in drug discovery due to their role in signal transduction pathways. Research has shown that this compound can interact with specific receptors, potentially altering their function and downstream signaling cascades. This interaction could have implications for treating diseases where receptor dysregulation plays a significant role.

The pharmacokinetic properties of benzyl N-(4-fluoro-2-sulfanylphenyl)carbamate have also been a focus of recent studies. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Initial data indicate that it has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

Toxicity assessments are another critical aspect of evaluating the safety and efficacy of new compounds. Preliminary toxicity studies on benzyl N-(4-fluoro-2-sulfanylphenyl)carbamate have shown that it exhibits low toxicity at therapeutic concentrations. This low toxicity profile is an important factor in its potential use as a therapeutic agent, as it reduces the risk of adverse side effects during treatment.

The synthesis of benzyl N-(4-fluoro-2-sulfanylphenyl)carbamate involves several well-established chemical reactions, making it accessible for large-scale production. The synthetic route typically involves the reaction of 4-fluoro-2-thiophenol with phosgene or an equivalent carbamoyl chloride source to form the carbamate intermediate, followed by alkylation with benzyl bromide or a similar electrophile to introduce the benzyl group. This synthetic pathway can be optimized for efficiency and yield, ensuring consistent quality and supply for research and development purposes.

In conclusion, benzyl N-(4-fluoro-2-sulfanylphenyl)carbamate (CAS No. 2680779-30-8) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further investigation and development into therapeutic agents. Ongoing research continues to explore its full potential, contributing to advancements in drug discovery and the treatment of various diseases.